Cas no 62235-59-0 (Ethyl 3-aminoquinoline-2-carboxylate)

• Product Name: Ethyl 3-aminoquinoline-2-carboxylate
• CAS No: 62235-59-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD21603849
• CID: 453139
• PubChem ID: 12316475
• Update Time: 2025-06-12

Ethyl 3-aminoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Aminoquinolin-2-yl ethyl carbonate
• (3-aminoquinolin-2-yl) ethyl carbonate
• 2-Quinolinecarboxylic acid, 3-amino-, ethyl ester
• 3-Aminochinolin-2-carbonsaeureethylester
• 3-amino-quinoline-2-carboxylic acid ethyl ester
• AK-55044
• ANW-72132
• ethyl 3-amino-2-quinolinecarboxylate
• ethyl 3-aminoquinoline-2-carboxylate
• KB-234734
• DXRZFETVSRVQEV-UHFFFAOYSA-N
• SY036036
• 3-Aminoquinoline-2-carboxylic acid ethyl ester
• Z2346401255
• AKOS033867989
• O11773
• EN300-252468
• AS-50288
• A913706
• SCHEMBL1506611
• ethyl3-aminoquinoline-2-carboxylate
• Z1509504742
• MFCD18427520
• AMY26950
• SB71556
• CS-0113073
• 62235-59-0
• DA-04341
• Ethyl 3-aminoquinoline-2-carboxylate

• MDL： MFCD21603849
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)11-9(13)7-8-5-3-4-6-10(8)14-11/h3-7H,2,13H2,1H3
• InChI Key： DXRZFETVSRVQEV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=C2C=CC=CC2=N1)N)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 406.1±45.0 °C at 760 mmHg
• PSA: 65.21
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 3-aminoquinoline-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Ethyl 3-aminoquinoline-2-carboxylate

Ethyl 3-aminoquinoline-2-carboxylate (CAS No. 62235-59-0): A Comprehensive Overview

Ethyl 3-aminoquinoline-2-carboxylate, identified by its CAS number 62235-59-0, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, featuring a quinoline core with an amino group at the 3-position and a carboxylate ester at the 2-position, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The structural features of Ethyl 3-aminoquinoline-2-carboxylate make it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

The quinoline moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the quinoline scaffold have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these, Ethyl 3-aminoquinoline-2-carboxylate stands out due to its unique structural configuration, which allows for selective interactions with biological targets. The presence of both an amino group and a carboxylate ester enhances its potential as a drug candidate by providing multiple sites for functionalization and interaction with biological systems.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with improved pharmacological profiles. The< strong>Ethyl 3-aminoquinoline-2-carboxylate molecule has been explored as a precursor in synthesizing more complex derivatives that exhibit enhanced efficacy and reduced toxicity. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The versatility of the quinoline core allows for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug candidates.

One of the most compelling aspects of Ethyl 3-aminoquinoline-2-carboxylate is its potential in targeting infectious diseases. Quinoline derivatives have a long history of use in treating malaria, with chloroquine being one of the most well-known examples. However, the emergence of drug-resistant strains has necessitated the development of new antimalarial agents. The< strong>Ethyl 3-aminoquinoline-2-carboxylate structure provides a promising platform for designing compounds that can overcome existing resistance mechanisms. Recent studies have demonstrated its efficacy against various protozoan pathogens, highlighting its potential as an antiparasitic agent.

The synthesis of Ethyl 3-aminoquinoline-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled the production of this compound in larger quantities, facilitating further research and development. The ability to efficiently synthesize< strong>Ethyl 3-aminoquinoline-2-carboxylate has opened up new avenues for exploring its applications in drug discovery.

In addition to its therapeutic potential, Ethyl 3-aminoquinoline-2-carboxylate has shown promise in biochemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and interactions. For example, researchers have used this compound to investigate the binding affinities and kinetics of various enzymes involved in metabolic pathways. Such studies not only enhance our understanding of biological processes but also provide insights into potential drug targets.

The< strong>Ethyl 3-aminoquinoline-2-carboxylate molecule has also been explored in the development of diagnostic agents. Its ability to interact with specific biomolecules makes it suitable for use in biosensors and imaging techniques. These applications are particularly relevant in early disease detection and monitoring treatment responses. The growing interest in precision medicine has further highlighted the importance of such compounds in personalized diagnostics.

The future prospects of< strong>Ethyl 3-aminoquinoline-2-carboxylate are vast and exciting. Ongoing research aims to expand its applications into new therapeutic areas such as neurodegenerative diseases and autoimmune disorders. The quinoline scaffold offers a rich structural framework that can be modified to target diverse disease mechanisms. As our understanding of biology and chemistry continues to evolve, so too will the potential uses of this remarkable compound.